Cas no 71125-55-8 (1,3,4-Thiadiazole-2,5-diamine, N,N-dibutyl-)

1,3,4-Thiadiazole-2,5-diamine, N,N-dibutyl- structure
71125-55-8 structure
Product Name:1,3,4-Thiadiazole-2,5-diamine, N,N-dibutyl-
CAS No:71125-55-8
MF:C10H20N4S
MW:228.357600212097
CID:1749156
PubChem ID:12899675
Update Time:2025-04-21

1,3,4-Thiadiazole-2,5-diamine, N,N-dibutyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole-2,5-diamine, N,N-dibutyl-
    • 71125-55-8
    • 2-amino-5-dibutylamino-1,3,4-thiadiazole
    • DTXSID601261990
    • N2,N2-dibutyl-1,3,4-thiadiazole-2,5-diamine
    • KJHCBLQHKRLIJW-UHFFFAOYSA-N
    • SCHEMBL9032279
    • Inchi: 1S/C10H20N4S/c1-3-5-7-14(8-6-4-2)10-13-12-9(11)15-10/h3-8H2,1-2H3,(H2,11,12)
    • InChI Key: KJHCBLQHKRLIJW-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN=C1N(CCCC)CCCC

Computed Properties

  • Exact Mass: 228.1411
  • Monoisotopic Mass: 228.14086783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 83.3Ų

Experimental Properties

  • PSA: 55.04
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